![molecular formula C23H16F2N4OS B2753422 4-(4-fluorobenzyl)-1-[(3-fluorobenzyl)thio][1,2,4]triazolo[4,3-a]quinazolin-5(4H)-one CAS No. 1111236-51-1](/img/structure/B2753422.png)
4-(4-fluorobenzyl)-1-[(3-fluorobenzyl)thio][1,2,4]triazolo[4,3-a]quinazolin-5(4H)-one
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Description
4-(4-fluorobenzyl)-1-[(3-fluorobenzyl)thio][1,2,4]triazolo[4,3-a]quinazolin-5(4H)-one is a useful research compound. Its molecular formula is C23H16F2N4OS and its molecular weight is 434.46. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activities
This compound is part of a broader category of [1,2,4]triazolo[4,3-a]quinazolin-5(4H)-one derivatives, which have been synthesized and evaluated across various studies for their biological activities. These activities include antimicrobial, antihypertensive, anticancer, and antihistaminic effects, demonstrating the compound's potential in pharmacological and medicinal chemistry research.
Antimicrobial Activity : A study focused on synthesizing novel quinazolinone derivatives containing a 1,2,4-triazolylthioether moiety, including compounds structurally related to the specified chemical. These derivatives exhibited significant antimicrobial activities, with some showing superior effects compared to commercial bactericides and fungicides against pathogens like Xanthomonas oryzae pv. oryzae and Xanthomonas axonopodis pv. citri, as well as fungi such as Pellicularia sasakii and Colletotrichum capsici (Yan et al., 2016).
Antihypertensive Activity : Another study synthesized 3-benzyl-2-substituted-3H-[1,2,4]triazolo[5,1-b]quinazolin-9-ones, which were evaluated for their antihypertensive activity using spontaneously hypertensive rats (SHR). These compounds, which share a core structural motif with the specified compound, showed significant antihypertensive effects, suggesting their potential in treating hypertension (Alagarsamy & Pathak, 2007).
Anticancer Activity : Research into the synthesis of 1,2,4-triazolo[4,3-a]-quinoline derivatives, aimed at meeting structural requirements for anticancer activity, resulted in compounds with significant cytotoxic effects against human neuroblastoma and colon carcinoma cell lines. This suggests the relevance of the core structure in developing new anticancer agents (Reddy et al., 2015).
Antihistaminic Agents : Derivatives of [1,2,4]triazolo[4,3-a]quinazolin-5-ones were also synthesized and tested for their H1-antihistaminic activity. These studies found compounds that significantly protected guinea pigs from histamine-induced bronchospasm, offering a new class of H1-antihistamines with potential for reduced sedative effects compared to existing treatments (Alagarsamy, Solomon, & Murugan, 2007).
properties
IUPAC Name |
4-[(4-fluorophenyl)methyl]-1-[(3-fluorophenyl)methylsulfanyl]-[1,2,4]triazolo[4,3-a]quinazolin-5-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H16F2N4OS/c24-17-10-8-15(9-11-17)13-28-21(30)19-6-1-2-7-20(19)29-22(28)26-27-23(29)31-14-16-4-3-5-18(25)12-16/h1-12H,13-14H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BJXZCFBPDJPJSU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=O)N(C3=NN=C(N23)SCC4=CC(=CC=C4)F)CC5=CC=C(C=C5)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H16F2N4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
434.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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